Cas no 106230-25-5 (8-chlorooctan-4-one)

8-chlorooctan-4-one structure
8-chlorooctan-4-one structure
Product Name:8-chlorooctan-4-one
CAS No:106230-25-5
MF:C8H15ClO
MW:162.657101869583
CID:1180419
PubChem ID:10942779
Update Time:2025-04-20

8-chlorooctan-4-one Chemical and Physical Properties

Names and Identifiers

    • 8-chlorooctan-4-one
    • ACMC-20m9w0
    • 1-chloro-5-octanone
    • CTK0G3590
    • 1-chloro-octan-5-one
    • 4-Octanone, 8-chloro-
    • AKOS006388175
    • ACMC-20m9w0; 1-chloro-5-octanone; CTK0G3590; 1-chloro-octan-5-one; 4-Octanone, 8-chloro-; AKOS006388175;
    • DTXSID30449145
    • 106230-25-5
    • Inchi: 1S/C8H15ClO/c1-2-5-8(10)6-3-4-7-9/h2-7H2,1H3
    • InChI Key: POHQIGCIXQDILA-UHFFFAOYSA-N
    • SMILES: ClCCCCC(CCC)=O

Computed Properties

  • Exact Mass: 162.0811428g/mol
  • Monoisotopic Mass: 162.0811428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 91.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 17.1Ų
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